3-METHYLBENZYL ACETATE
3-METHYLBENZYL ACETATE
(3-Methylphenyl)methyl acetate, also known as 3-methylbenzyl alcohol or benzenemethanol, 3-methyl-, acetate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group (3-Methylphenyl)methyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (3-methylphenyl)methyl acetate is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
17369-57-2
VCID:
VC0107174
InChI:
InChI=1S/C10H12O2/c1-8-4-3-5-10(6-8)7-12-9(2)11/h3-6H,7H2,1-2H3
SMILES:
CC1=CC(=CC=C1)COC(=O)C
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
3-METHYLBENZYL ACETATE
CAS No.: 17369-57-2
Main Products
VCID: VC0107174
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
| CAS No. | 17369-57-2 |
|---|---|
| Product Name | 3-METHYLBENZYL ACETATE |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | (3-methylphenyl)methyl acetate |
| Standard InChI | InChI=1S/C10H12O2/c1-8-4-3-5-10(6-8)7-12-9(2)11/h3-6H,7H2,1-2H3 |
| Standard InChIKey | QPTQLFCBVFKFLY-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)COC(=O)C |
| Canonical SMILES | CC1=CC(=CC=C1)COC(=O)C |
| Melting Point | 226°C |
| Physical Description | Solid |
| Description | (3-Methylphenyl)methyl acetate, also known as 3-methylbenzyl alcohol or benzenemethanol, 3-methyl-, acetate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group (3-Methylphenyl)methyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (3-methylphenyl)methyl acetate is primarily located in the membrane (predicted from logP). |
| PubChem Compound | 87083 |
| Last Modified | Nov 11 2021 |
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